Cas no 125700-69-8 (TDBTU)

• Product Name: TDBTU
• CAS No: 125700-69-8
• MF: C₁₂H₁₆BF₄N₅O₂
• MW: 349.092355728149
• MDL: MFCD00077730
• CID: 63786
• Update Time: 2025-04-18

TDBTU Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetramethyl-O-(3,4-dihydro-4-oxo-1,2,3-benzotriazin-3-yl)uronium tetrafluoroborate
• TDBTU
• O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluronium Tetrafluoroborate
• N,N,N',N'-Tetramethyl-O-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)uronium tetrafluoroborate
• 2-(3,4-DIHYDRO-4-OXO-1,2,3-BENZOTRIAZIN-3-YL)-N,N,N',N'-TETRAMETHYLURONIUM TETRAFLUOROBORATE
• N,N,N,N-Tetramethyl-O-(3,4-Dihydro-4-Oxo-1,2,3-Benzotriazin-3-yl)Uronium Tetrafluoroborate
• O-(3,4-dihydro-4-oxo-1,2,3-*benzotriazin-3-yl)-N,
• O-(3,4-DIHYDRO-4-OXO-1,2,3-BENZOTRIAZIN- 3-YL)-N,N,
• dihydrooxobenzotriazinyl tetramethyluronium fluoroborate
• O-(3,4-dihydro-4-oxo-benzotriazin-3-yl)-tetrame.uronium bf4
• 2-(3,4-Dihydro-4-oxo-benzotriazin-3-yl)tetramethyluronium tetraf
• 2-(3,4-DIHYDRO-4-OXO-BENZOTRIAZIN-3-YL)TETRAMETHYLURONIUM TETRAFLUOROBORATE
• O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluronium tetra
• O-(4-OXO-1,2,3-BENZOTRIAZIN-3(4H)-YL)-N,N,N',N'-TETRAMETHYLURONIUM TETRAFLUOROBORATE
• O-(3,4-DIHYDRO-4-OXO-1,2,3-BENZOTRIZIN-3-YL)-N,N,N',N'-TETRAMETHYLURONIUMTETRAFLUOROBORATE

• MDL： MFCD00077730
• Inchi： 1S/C12H16N5O2.BF4/c1-15(2)12(16(3)4)19-17-11(18)9-7-5-6-8-10(9)13-14-17;2-1(3,4)5/h5-8H,1-4H3;/q+1;-1
• InChI Key： FOBCPCIJLQTYBT-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.O(/C(/N(C)C)=[N+](\C)/C)N1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 349.13300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 147 ºC (dec.)
• Solubility: acetonitrile: 0.1 g/mL, clear
• PSA: 63.26000
• LogP: 0.70980
• Sensitiveness: Moisture & Light Sensitive

TDBTU Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H335
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8/PG III
• WGK Germany：3
• Hazard Category Code： R37
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R37

Related Categories

• Other Chemical additives Process Aids